(2R,5S)-5-Methyl-4,4-diphenyl-1,3,2-dioxathiolane 2-oxide
(2R,5S)-5-Methyl-4,4-diphenyl-1,3,2-dioxathiolane 2-oxide
Brand Name:
Vulcanchem
CAS No.:
126577-49-9
VCID:
VC0172729
InChI:
InChI=1S/C15H14O3S/c1-12-15(18-19(16)17-12,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3/t12-,19+/m0/s1
SMILES:
CC1C(OS(=O)O1)(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C15H14O3S
Molecular Weight:
274.3 g/mol
(2R,5S)-5-Methyl-4,4-diphenyl-1,3,2-dioxathiolane 2-oxide
CAS No.: 126577-49-9
Main Products
VCID: VC0172729
Molecular Formula: C15H14O3S
Molecular Weight: 274.3 g/mol
| CAS No. | 126577-49-9 |
|---|---|
| Product Name | (2R,5S)-5-Methyl-4,4-diphenyl-1,3,2-dioxathiolane 2-oxide |
| Molecular Formula | C15H14O3S |
| Molecular Weight | 274.3 g/mol |
| IUPAC Name | (2R,5S)-5-methyl-4,4-diphenyl-1,3,2-dioxathiolane 2-oxide |
| Standard InChI | InChI=1S/C15H14O3S/c1-12-15(18-19(16)17-12,13-8-4-2-5-9-13)14-10-6-3-7-11-14/h2-12H,1H3/t12-,19+/m0/s1 |
| Standard InChIKey | ACONWRLGPDTDKX-HXPMCKFVSA-N |
| Isomeric SMILES | C[C@H]1C(O[S@](=O)O1)(C2=CC=CC=C2)C3=CC=CC=C3 |
| SMILES | CC1C(OS(=O)O1)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | CC1C(OS(=O)O1)(C2=CC=CC=C2)C3=CC=CC=C3 |
| Synonyms | (2R,5S)-5-Methyl-4,4-diphenyl-1,3,2-dioxathiolane |
| PubChem Compound | 10880308 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume